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Compound of Interest

Compound Name: Hexadecyl palmitate-d3

Cat. No.: B12297907

This guide provides essential safety protocols, operational procedures, and disposal plans for
handling Hexadecyl palmitate-d3 in a laboratory setting. The information is intended for
researchers, scientists, and professionals in drug development to ensure safe and effective use
of this compound.

Product Information and Physical Properties

Hexadecyl palmitate-d3 is a deuterated form of hexadecyl palmitate. While specific data for
the deuterated compound is not widely available, the physical and chemical properties are
expected to be very similar to its non-deuterated counterpart.
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Property Value References

Cetyl palmitate-d3,
Synonyms Hexadecanoic acid hexadecyl [1112]

ester-d3

White, waxy solid (flakes or

Appearance sowder) [1][2]
Molecular Formula Cs2He1D302

Molecular Weight ~483.9 g/mol [2]
Melting Point 52 - 56 °C (125.6 - 132.8 °F) 2]
Boiling Point 360 °C (680 °F) [2]
Solubility Insoluble in water [2]
Stability Stable under normal conditions  [1][2]

Hazard Identification and Personal Protective
Equipment (PPE)

Hexadecyl palmitate is generally not classified as a hazardous substance.[3][4] However, it
may cause mild skin and eye irritation, and its dust can be combustible at high temperatures.[1]
[5] Therefore, appropriate PPE and handling precautions are necessary.
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Hazard

Recommended PPE

Specifications and Best
Practices

Eye Contact

Safety glasses with side

shields or chemical safety

goggles

Should conform to OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166.[6]

Skin Contact

Nitrile or other suitable

chemical-resistant gloves

Wear gloves and clean body-

covering clothing.[1][7]

Laboratory coat

A standard lab coat should be

sufficient for general handling.

Use in a well-ventilated area. A

A NIOSH/MSHA or European
Standard EN 149 approved

Inhalation respirator may be necessary if respirator should be used if
dust is generated. exposure limits are exceeded
or if irritation is experienced.[6]
) Do not eat, drink, or smoke in Wash hands thoroughly after
Ingestion

work areas.

handling.[3]

Operational Plan for Handling Hexadecyl Palmitate-

d3

The following workflow outlines the key steps for the safe handling of Hexadecyl palmitate-d3

in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for
Hexadecyl Palmitate-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12297907#personal-protective-equipment-for-
handling-hexadecyl-palmitate-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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